Tert-butyl 3-ethyl-3-formylazetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-ethyl-3-formylazetidine-1-carboxylate
• InChI: InChI=1S/C11H19NO3/c1-5-11(8-13)6-12(7-11)9(14)15-10(2,3)4/h8H,5-7H2,1-4H3
• InChI Key: YROWGJWKJHHJIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CN(C1)C(=O)OC(C)(C)C)C=O
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• CAS No.: 1205750-55-5

Description

Tert-butyl 3-ethyl-3-formylazetidine-1-carboxylate is a chemical compound with the CAS Number: 1205750-55-5. It has a molecular weight of 213.28. The compound is typically stored at 4°C and is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H19NO3/c1-5-11(8-13)6-12(7-11)9(14)15-10(2,3)4/h8H,5-7H2,1-4H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the available resources.

Scientific Research Applications

Kinetic Resolution and Enantioselective Synthesis

• Kinetic Resolution of Racemic Carboxylic Acids: A study demonstrated the kinetic resolution of racemic carboxylic acids bearing a Brønsted base through an L-histidine-derived sulfonamide-induced enantioselective esterification reaction, achieving highly asymmetric induction. This process involved the use of tert-butyl alcohol, highlighting its importance in achieving selectivity in chemical transformations (Ishihara et al., 2008).

Asymmetric Synthesis of Amines

• Versatile Intermediates for Asymmetric Synthesis of Amines: N-tert-Butanesulfinyl imines, related to the tert-butyl group, serve as versatile intermediates for the asymmetric synthesis of a wide range of amines. This methodology allows for the efficient synthesis of highly enantioenriched amines, indicating the utility of tert-butyl derivatives in facilitating nucleophilic additions and subsequent cleavages (Ellman et al., 2002).

Synthesis of Intermediates for Anticancer Drugs

• Synthesis of Important Intermediates for Anticancer Drugs: A rapid and high-yield synthetic method for tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs, was developed. This compound was synthesized from commercially available materials through a series of reactions, demonstrating the critical role of tert-butyl derivatives in the development of pharmaceuticals (Zhang et al., 2018).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H315, H319, and H335. These statements indicate that the compound can cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and face thoroughly after handling.